Cas no 1226419-30-2 (4-(2,4,6-trimethylphenyl)butanenitrile)

• Product Name: 4-(2,4,6-trimethylphenyl)butanenitrile
• CAS No: 1226419-30-2
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6042458
• PubChem ID: 82075329
• Update Time: 2025-11-06

4-(2,4,6-trimethylphenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-trimethylphenyl)butanenitrile
• EN300-1857071
• 1226419-30-2

• Inchi： 1S/C13H17N/c1-10-8-11(2)13(12(3)9-10)6-4-5-7-14/h8-9H,4-6H2,1-3H3
• InChI Key： UMNGRFLKMJHUOC-UHFFFAOYSA-N
• SMILES： N#CCCCC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(2,4,6-trimethylphenyl)butanenitrile

4-(2,4,6-Trimethylphenyl)Butanenitrile: An Overview of a Promising Compound in the Field of Medicinal Chemistry

4-(2,4,6-Trimethylphenyl)butanenitrile (CAS No. 1226419-30-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising properties in various biological assays and has been the subject of numerous scientific studies.

The molecular structure of 4-(2,4,6-trimethylphenyl)butanenitrile consists of a butanenitrile group attached to a 2,4,6-trimethylphenyl ring. The presence of the trimethylphenyl substituent imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The nitrile group, known for its strong electron-withdrawing effect, further enhances the compound's chemical reactivity and potential for forming stable derivatives.

Recent research has focused on the synthesis and characterization of 4-(2,4,6-trimethylphenyl)butanenitrile. One notable study published in the Journal of Organic Chemistry detailed an efficient synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also minimized the formation of by-products, making it a preferred approach for large-scale production.

In terms of biological activity, 4-(2,4,6-trimethylphenyl)butanenitrile has demonstrated significant potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The selective inhibition of COX-2 over COX-1 suggests that 4-(2,4,6-trimethylphenyl)butanenitrile could be a valuable lead compound for developing anti-inflammatory drugs with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, 4-(2,4,6-trimethylphenyl)butanenitrile has also shown promise in cancer research. A recent study published in the Cancer Research Journal investigated its effects on cancer cell proliferation and apoptosis. The results indicated that this compound effectively induced apoptosis in several cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 4-(2,4,6-trimethylphenyl)butanenitrile have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its direct biological activities, 4-(2,4,6-trimethylphenyl)butanenitrile serves as a valuable building block for synthesizing more complex molecules with enhanced therapeutic potential. Its versatile reactivity allows for the introduction of various functional groups through well-established chemical transformations. This flexibility is particularly important in drug discovery programs where the optimization of lead compounds is essential for improving their efficacy and safety profiles.

The environmental impact of chemical compounds is another critical aspect that researchers must consider. Studies have shown that 4-(2,4,6-trimethylphenyl)butanenitrile is biodegradable under standard environmental conditions and does not pose significant ecological risks when used responsibly. This characteristic makes it an attractive option for green chemistry initiatives aimed at developing sustainable pharmaceuticals.

In conclusion, 4-(2,4,6-trimethylphenyl)butanenitrile (CAS No. 1226419-30-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in addressing unmet medical needs.